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Compound of Interest

Compound Name:
4-Dimethylamino-1-naphthyl

Isothiocyanate

Cat. No.: B1213697 Get Quote

Disclaimer: Initial searches for "DMN-NCS" did not yield specific results for a chemical with that

designation. The following guide provides a comprehensive overview of N-Chlorosuccinimide

(NCS), a widely used reagent in organic chemistry, which is likely the intended subject of the

query.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the chemical properties, structure, and applications of N-

Chlorosuccinimide (NCS).

Chemical Properties and Structure
N-Chlorosuccinimide (NCS) is an organic compound with the formula C₄H₄ClNO₂.[1][2] It is a

white solid commonly used as a chlorinating agent and a mild oxidant in organic synthesis.[1]

[3] The reactivity of NCS stems from its N-Cl bond, which serves as a source of electrophilic

chlorine ("Cl+").[1]

NCS has a five-membered cyclic dicarboximide structure with a chlorine atom attached to the

nitrogen atom.[4] It is functionally related to succinimide.[4]

A summary of the key physicochemical properties of NCS is presented in the table below.
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Property Value Reference

IUPAC Name 1-Chloropyrrolidine-2,5-dione [1][4]

Synonyms
Chlorosuccinimide,

Succinchlorimide
[2][4]

CAS Number 128-09-6 [1][2]

Chemical Formula C₄H₄ClNO₂ [1][2]

Molar Mass 133.53 g/mol [1][4]

Appearance White solid [1]

Density 1.65 g/cm³ [1]

Melting Point
148 to 150 °C (298 to 302 °F;

421 to 423 K)
[1]

Synthesis of N-Chlorosuccinimide
NCS is synthesized from succinimide. The process involves the treatment of succinimide with a

source of "Cl+", such as sodium hypochlorite (bleach) or t-butyl hypochlorite.
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Caption: General synthesis pathway of N-Chlorosuccinimide (NCS).

Reactivity and Applications
NCS is a versatile reagent in organic chemistry, primarily utilized for chlorination and oxidation

reactions.[3][5]
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NCS is an effective reagent for the chlorination of various organic compounds. Electron-rich

aromatic compounds, such as aniline and mesitylene, are readily monochlorinated by NCS.[1]

It is also used in the α-chlorination of aldehydes and in the enantioselective aminochlorination

of alkenes.[5]

Chlorination of Arenes α-Chlorination of Aldehydes
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Caption: Examples of chlorination reactions mediated by NCS.

NCS also functions as a mild oxidizing agent.[1][3] For instance, it can mediate the direct

oxidation of 2-methylindoles to 2-formylindoles, with water serving as the oxygen source.[5]

2-Methylindole 2-FormylindoleNCS, H₂O

Click to download full resolution via product page

Caption: Oxidation of 2-methylindole to 2-formylindole using NCS.

Experimental Protocols
Detailed experimental protocols are crucial for the successful application of NCS in synthesis.

While specific, step-by-step laboratory procedures are beyond the scope of this guide, the

following outlines the general considerations for a typical chlorination reaction using NCS.

General Protocol for Electrophilic Chlorination of an Aromatic Compound:
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Dissolution: The aromatic substrate is dissolved in a suitable aprotic solvent (e.g.,

dichloromethane, acetonitrile) in a reaction flask.

Addition of NCS: N-Chlorosuccinimide (typically 1.0-1.2 equivalents) is added to the solution.

The addition may be done in portions to control the reaction temperature.

Reaction Conditions: The reaction is stirred at a specific temperature (ranging from room

temperature to reflux) and monitored for completion using an appropriate analytical

technique (e.g., TLC, GC-MS).

Work-up: Upon completion, the reaction mixture is typically washed with an aqueous solution

of sodium thiosulfate to quench any unreacted NCS, followed by washing with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified, commonly by column chromatography or recrystallization, to yield the chlorinated

product.

Note: The specific solvent, temperature, and reaction time are highly dependent on the

reactivity of the substrate.

Safety and Handling
NCS is a hazardous substance and should be handled with appropriate safety precautions. It is

classified as corrosive and an irritant.[1] Users should wear personal protective equipment,

including gloves, safety glasses, and a lab coat. All manipulations should be performed in a

well-ventilated fume hood.

Conclusion
N-Chlorosuccinimide is a valuable and versatile reagent in organic synthesis, with primary

applications in chlorination and oxidation reactions. Its ease of handling as a solid and its

predictable reactivity make it a staple in both academic and industrial laboratories. A thorough

understanding of its properties, reactivity, and safe handling procedures is essential for its

effective use in the development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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